2-[[5-(1,3-benzodioxol-5-yl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-cyano-3-methylbutan-2-yl)acetamide

• IUPAC Name: 2-[[5-(1,3-benzodioxol-5-yl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-cyano-3-methylbutan-2-yl)acetamide
• InChI: InChI=1S/C23H23N5O3S/c1-15(2)23(3,13-24)25-20(29)12-32-22-27-26-21(28(22)17-7-5-4-6-8-17)16-9-10-18-19(11-16)31-14-30-18/h4-11,15H,12,14H2,1-3H3,(H,25,29)
• InChI Key: VIKKVINXJVUAOP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)CSC1=NN=C(N1C2=CC=CC=C2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C23H23N5O3S
• Molecular Weight: 449.5 g/mol

Description

2-[[5-(1,3-benzodioxol-5-yl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-cyano-3-methylbutan-2-yl)acetamide is a useful research compound. Its molecular formula is C23H23N5O3S and its molecular weight is 449.53. The purity is usually 95%.
BenchChem offers high-quality 2-[[5-(1,3-benzodioxol-5-yl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-cyano-3-methylbutan-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[[5-(1,3-benzodioxol-5-yl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-(2-cyano-3-methylbutan-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Compounds incorporating isoxazole and triazole derivatives have been synthesized for their antimicrobial activities. For example, a study explored the synthesis of heterocycles with sulfamoyl moiety showing promising in vitro antibacterial and antifungal activities (Darwish et al., 2014).

Antiviral and Virucidal Activity

• Research into triazole derivatives has demonstrated potential in reducing viral replication, highlighting their antiviral and virucidal activities against specific viruses (Wujec et al., 2011).

Anticancer Evaluation

• A series of compounds with oxazole, thiadiazole, and triazole rings have been synthesized and evaluated for their anticancer effects, targeting specific enzymes or pathways critical in cancer progression. For instance, certain derivatives were found to inhibit MMP-9, a protease involved in tumor progression, offering insights into potential anticancer applications (Özdemir et al., 2017).

Enzyme Inhibition for Therapeutic Applications

• The exploration of new sulfonamides with benzodioxane and acetamide moieties for enzyme inhibitory potential against α-glucosidase and acetylcholinesterase reveals the therapeutic potential of these compounds in treating diseases related to enzyme dysfunction (Abbasi et al., 2019).

Synthesis and Structural Analysis

• Studies focusing on the synthesis and crystal structure analysis of compounds with similar scaffolds provide fundamental insights into their potential interactions and reactivity. This knowledge is crucial for designing compounds with desired biological or chemical properties (Subasri et al., 2017).